1-[(4-chlorophenoxy)acetyl]-4-(diphenylmethyl)piperazine
Overview
Description
1-[(4-chlorophenoxy)acetyl]-4-(diphenylmethyl)piperazine, commonly known as CPDP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. CPDP is a piperazine derivative that has been synthesized through a multi-step process.
Mechanism of Action
Target of Action
It’s structurally similar to other piperazine derivatives which are known to interact withH1 receptors . These receptors play a crucial role in allergic reactions, as they bind with histamine, a compound released by the body during an allergic response .
Mode of Action
Based on its structural similarity to other piperazine derivatives, it’s plausible that it acts as anantagonist at the H1 receptors . This means it binds to these receptors and blocks them, preventing histamine from attaching and triggering an allergic response .
Biochemical Pathways
Given its potential role as an h1 receptor antagonist, it likely impacts thehistamine signaling pathway . By blocking H1 receptors, it could prevent the cascade of cellular events that lead to symptoms of an allergic reaction .
Result of Action
For instance, other piperazine derivatives have been found to exhibit significant effects on both allergic asthma and allergic itching .
Advantages and Limitations for Lab Experiments
CPDP has several advantages for use in lab experiments. It is readily available and can be synthesized in large quantities. CPDP has also been found to be relatively safe and well-tolerated in animal studies. However, there are some limitations to its use in lab experiments. CPDP has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, CPDP has been found to have some toxic effects at high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on CPDP. One area of interest is its potential use in the treatment of various neurological disorders, including epilepsy, anxiety, and depression. CPDP has also been studied for its potential use in the treatment of neuropathic pain. Future research could focus on optimizing the synthesis method of CPDP to improve its yield and purity. Additionally, more studies are needed to fully understand the mechanism of action of CPDP and its effects on the body.
Scientific Research Applications
CPDP has been studied extensively for its potential applications in various fields of scientific research. It has been found to exhibit anticonvulsant, anxiolytic, and antidepressant properties. CPDP has also been studied for its potential use in the treatment of neuropathic pain, as well as its ability to modulate the activity of various neurotransmitters in the brain.
properties
IUPAC Name |
1-(4-benzhydrylpiperazin-1-yl)-2-(4-chlorophenoxy)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25ClN2O2/c26-22-11-13-23(14-12-22)30-19-24(29)27-15-17-28(18-16-27)25(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-14,25H,15-19H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDRFFYLDLNMDPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)COC4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenoxy)-1-[4-(diphenylmethyl)piperazin-1-yl]ethanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.